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Compound of Interest

Compound Name: SMN-C2

Cat. No.: B15601924 Get Quote

For researchers and scientists in the field of drug development, particularly those investigating

spinal muscular atrophy (SMA), the proper handling and disposal of research compounds like

SMN-C2 is a critical aspect of laboratory safety and operational integrity. SMN-C2 is a selective

modulator of SMN2 gene splicing, acting as a valuable tool in SMA research.[1][2][3]

Adherence to proper disposal protocols is essential to ensure a safe laboratory environment

and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the product's Safety Data

Sheet (SDS) and your institution's specific safety guidelines. While a specific SDS for SMN-C2
was not found in the public domain, general safety precautions for similar chemical compounds

should be strictly followed.

Personal Protective Equipment (PPE):

Wear appropriate protective gloves and clothing.

Use a properly fitted respirator or work in a well-ventilated area to avoid inhaling dust or

fumes.

Safety glasses or goggles are essential to protect the eyes.

In Case of Exposure:
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Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water.

Eye Contact: Rinse eyes thoroughly with water and remove contact lenses if present.

Ingestion: If swallowed, rinse the mouth and drink one or two glasses of water.

In all cases of exposure, seek medical attention.

Step-by-Step Disposal Procedure for SMN-C2
The following procedure is a general guideline based on standard laboratory practices for

chemical waste. Researchers must adapt this to their local and institutional regulations.

Decontamination (if applicable): If SMN-C2 has been in contact with biological materials

(e.g., cell cultures), the mixture may need to be decontaminated. Autoclaving or chemical

disinfection are common methods.[4] However, the thermal stability of SMN-C2 should be

considered, as heating may cause degradation into unknown and potentially hazardous

compounds. Chemical decontamination should be performed using a validated procedure

that does not react adversely with SMN-C2.

Waste Segregation:

Solid Waste: Unused or expired SMN-C2 powder, as well as contaminated consumables

(e.g., pipette tips, tubes, gloves), should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing SMN-C2 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not pour SMN-C2 solutions down the

drain.

Container Labeling: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: SMN-C2
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The concentration and quantity of the waste

The date of accumulation

Any other information required by your institution's Environmental Health and Safety

(EHS) department.

Storage of Waste: Store the sealed and labeled waste containers in a designated, secure

area, away from incompatible materials. Follow the storage temperature guidelines for the

compound to prevent degradation.

Arranging for Pickup and Disposal: Contact your institution's EHS department to arrange for

the pickup and disposal of the hazardous waste. EHS professionals are trained in the proper

handling and disposal of chemical waste in accordance with all federal, state, and local

regulations.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative information

regarding the storage of SMN-C2.

Parameter Value Source

Storage of Powder -20°C for 3 years [3]

Storage of Stock Solution -80°C for up to 6 months [1][2]

-20°C for up to 1 month [1][2]

Short-term Storage 0 - 4°C for days to weeks [5]

Experimental Protocols and Signaling Pathways
SMN-C2 functions by directly binding to the AGGAAG motif on exon 7 of the SMN2 pre-mRNA.

[6] This binding induces a conformational change in the pre-mRNA, which in turn increases the

affinity of the splicing modulators FUBP1 (far upstream element binding protein 1) and KHSRP

(KH-type splicing regulatory protein) to the SMN2 pre-mRNA complex.[1][6] This enhanced
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binding promotes the inclusion of exon 7 during splicing, leading to the production of full-length,

functional SMN protein.

Start: SMN-C2 Waste Generated

Mixed with Biological Material?
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Caption: Workflow for the proper disposal of SMN-C2 waste.
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Caption: Signaling pathway of SMN-C2 in promoting SMN protein production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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